![molecular formula C11H11NO3 B3038198 5,8-Dimethoxyquinolin-2(1H)-one CAS No. 79784-30-8](/img/structure/B3038198.png)
5,8-Dimethoxyquinolin-2(1H)-one
Overview
Description
5,8-Dimethoxyquinolin-2(1H)-one, commonly known as DMQ, is a naturally occurring quinolinone derived from the root of the Chinese medicinal herb, Stephania tetrandra. It is a potent anti-inflammatory, anti-oxidant, and anti-tumor agent, and has been studied for its potential therapeutic applications in a variety of diseases. DMQ has been found to be effective in treating several types of cancer, including lung, breast, and colon cancer, as well as chronic inflammation and oxidative stress. In addition, DMQ has been studied for its potential to inhibit the growth of certain bacteria and fungi.
Scientific Research Applications
Synthetic Approaches and Chemical Analysis
- 5,8-Dimethoxyquinolin-2(1H)-one has been explored in various synthetic methods. Osborne and Warmsley (1994) describe the sonochemical dehalogenation of dichloroquinolines to produce dimethoxyquinolines, highlighting the chemical reactivity and utility of these compounds in organic synthesis (Osborne & Warmsley, 1994).
- López‐Alvarado, Avendaño, and Menéndez (1998) detail a general synthesis method for quinoline-2,5,8(1H)-triones, emphasizing the role of dimethoxyquinoline systems in the creation of complex chemical structures (López‐Alvarado, Avendaño & Menéndez, 1998).
Antioxidant and Antitumor Properties
- Parry et al. (2021) synthesized and analyzed the structure of an antioxidant and antitumor agent, a member of the 2-aryl-2,3-dihydroquinolin-4(1H)-one family, demonstrating the potential biological properties of dimethoxyquinolines (Parry et al., 2021).
Novel Applications in Chemistry
- Kim, Choi, Lee, and Chi (2001) explored the facile oxidation of fused 1,4-dimethoxybenzenes to 1,4-quinones, showcasing the chemical versatility and potential applications of dimethoxyquinoline derivatives in organic reactions (Kim, Choi, Lee & Chi, 2001).
- Thummel, Chirayil, Hery, Lim, and Wang (1993) incorporated the quinoline-5,8-quinone moiety into larger polyaza cavities, highlighting the role of dimethoxyquinolines in the design of complex molecular structures (Thummel, Chirayil, Hery, Lim & Wang, 1993).
properties
IUPAC Name |
5,8-dimethoxy-1H-quinolin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-14-8-4-5-9(15-2)11-7(8)3-6-10(13)12-11/h3-6H,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDCCKUJQGNNIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C=CC(=O)NC2=C(C=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.